Cas no 64736-63-6 (Prop-2-en-1-yl 4,5-dichloro-1H-imidazole-2-carboxylate)

• Product Name: Prop-2-en-1-yl 4,5-dichloro-1H-imidazole-2-carboxylate
• CAS No: 64736-63-6
• MF: C₇H₆Cl₂N₂O₂
• MW: 221.040739536285
• CID: 2792690
• PubChem ID: 53784316
• Update Time: 2025-04-21

Prop-2-en-1-yl 4,5-dichloro-1H-imidazole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• DTXSID30706649
• 64736-63-6
• Prop-2-en-1-yl 4,5-dichloro-1H-imidazole-2-carboxylate
• SCHEMBL11187126

• Inchi： 1S/C7H6Cl2N2O2/c1-2-3-13-7(12)6-10-4(8)5(9)11-6/h2H,1,3H2,(H,10,11)
• InChI Key： DXKPWNWEJLDYKA-UHFFFAOYSA-N
• SMILES： ClC1=C(N=C(C(=O)OCC=C)N1)Cl

Computed Properties

• Exact Mass: 219.9806328Da
• Monoisotopic Mass: 219.9806328Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 55Ų